N-[(Oxolan-2-yl)methyl]prop-2-enamide

• IUPAC Name: N-(oxolan-2-ylmethyl)prop-2-enamide
• InChI: InChI=1S/C8H13NO2/c1-2-8(10)9-6-7-4-3-5-11-7/h2,7H,1,3-6H2,(H,9,10)
• InChI Key: KPEKHIHQXHOSRM-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCC1CCCO1
• Molecular Formula: C8H13NO2
• DSSTOX Substance ID: DTXSID30571637
• Molecular Weight: 155.19 g/mol
• CAS RN: 112096-85-2

Description

“N-[(Oxolan-2-yl)methyl]prop-2-enamide” is a chemical compound that contains an oxolane (tetrahydrofuran) ring, a prop-2-enamide group, and a methyl group. The oxolane ring is a five-membered ring containing four carbon atoms and one oxygen atom. The prop-2-enamide group consists of a carbon-carbon double bond adjacent to a carbon-nitrogen double bond, forming an amide group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the oxolane ring, the prop-2-enamide group, and the methyl group. The exact structure would depend on the positions of these groups in the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present. The oxolane ring might undergo reactions typical of ethers, such as cleavage by strong acids. The amide group could participate in various reactions, including hydrolysis, reduction, and reactions with organolithium or Grignard reagents.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors influencing these properties could include the size and shape of the molecule, the functional groups present, and the overall polarity of the molecule.

Mechanism of Action

Without specific information about the biological activity of this compound, it’s difficult to predict its mechanism of action. If it’s biologically active, the mechanism could depend on a variety of factors, including the specific target molecule in the body and the way the compound interacts with this target.